Cas no 2137602-31-2 (3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2137602-31-2
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6416831
• PubChem ID: 165454710
• Update Time: 2025-05-24

3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-717090
• 2137602-31-2

• Inchi： 1S/C11H13N3O3/c1-6(2)9-7(11(15)16)8(13-17-9)10-12-4-5-14(10)3/h4-6H,1-3H3,(H,15,16)
• InChI Key： ZDXOIFPGKPEZGN-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C2=NC=CN2C)=N1)C(C)C

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137602-31-2)

3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137602-31-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of imidazole-oxazole hybrids, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both imidazole and oxazole rings in its structure makes it a promising candidate for drug discovery and development.

The compound's carboxylic acid functional group enhances its solubility in polar solvents, facilitating its use in various formulations. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors. Its propan-2-yl (isopropyl) substituent contributes to its lipophilicity, which can influence its pharmacokinetic properties, such as absorption and distribution in biological systems.

In recent years, the demand for imidazole-oxazole derivatives has surged due to their applications in precision medicine and targeted therapy. This trend aligns with the growing interest in personalized healthcare, where compounds like 3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid are studied for their potential to address unmet medical needs. Additionally, its relevance in agrochemical innovation has been highlighted, particularly in the development of eco-friendly pesticides that minimize environmental impact.

The synthesis of CAS No. 2137602-31-2 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times. Analytical characterization methods, including NMR spectroscopy, mass spectrometry, and HPLC, are crucial for confirming its purity and structural integrity.

From a commercial perspective, 3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability may vary depending on the scale of procurement and the level of purity required. Researchers often seek custom synthesis services to obtain derivatives or analogs for specific applications.

Environmental and regulatory considerations are also critical when working with this compound. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to ensure safety. The compound's biodegradability and ecotoxicity profiles are areas of ongoing research, particularly in the context of green chemistry initiatives.

In summary, 3-(1-methyl-1H-imidazol-2-yl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137602-31-2) represents a versatile and valuable compound in modern chemical research. Its applications span drug discovery, agrochemical development, and material science, making it a subject of continued interest for scientists and industry professionals alike. As research progresses, its potential to contribute to innovative therapies and sustainable technologies will likely expand further.